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Compound of Interest

Compound Name: Ampicillin Trihydrate

Cat. No.: B1667259 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation and addition of Ampicillin
Trihydrate to cell culture media. Ampicillin is a broad-spectrum β-lactam antibiotic used to

prevent bacterial contamination in cell cultures by inhibiting bacterial cell wall synthesis.

Quantitative Data Summary
A summary of the key quantitative data for Ampicillin Trihydrate is presented in the table

below for easy reference.
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Property Value Citations

Molecular Formula C₁₆H₁₉N₃O₄S·3H₂O [1][2]

Molecular Weight 403.45 g/mol [2][3][4][5]

Appearance White crystalline powder [1]

Solubility

Slightly soluble in water (10

mg/mL), soluble in 1N HCl (50

mg/mL). The addition of 1N

NaOH can aid in the

solubilization of the trihydrate

form in water.

[1][6]

Recommended Stock Solution

Concentration
50 mg/mL to 100 mg/mL [7][8][9]

Recommended Working

Concentration
20 - 100 µg/mL [8][10][11]

Storage of Stock Solution

Store in aliquots at -20°C for

up to 6 months. Can be stored

at 2-8°C for up to 3 weeks.

[5][9][12]

Stability in Culture
Stable for approximately 3

days at 37°C.
[2][9]

Mechanism of Action
Ampicillin is a bactericidal antibiotic that functions by inhibiting the synthesis of the bacterial cell

wall.[13] As a member of the β-lactam class of antibiotics, its primary mechanism of action

involves binding to and inactivating penicillin-binding proteins (PBPs).[13][14][15] These

enzymes are essential for the final step of peptidoglycan synthesis, which involves the cross-

linking of peptide chains to form a rigid cell wall.[1][16] By inhibiting this process, ampicillin

compromises the structural integrity of the bacterial cell wall, leading to cell lysis and death.[1]

[15]
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Figure 1. Mechanism of action of Ampicillin.

Experimental Protocols
Preparation of Ampicillin Trihydrate Stock Solution (100
mg/mL)
This protocol describes the preparation of a 100 mg/mL stock solution of Ampicillin
Trihydrate.

Materials:

Ampicillin Trihydrate powder
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Sterile distilled water (dH₂O) or Milli-Q water

1N NaOH

Sterile 50 mL conical tube

0.22 µm syringe filter

Sterile syringes

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weigh 5 g of Ampicillin Trihydrate powder and place it in a sterile 50 mL conical tube.[7]

Add 25 mL of sterile dH₂O to the tube.[7]

Vortex the solution. The powder will not fully dissolve at this stage.

Carefully add 12 mL of 1M NaOH to the suspension.[7] Be sure to add the NaOH to the

Ampicillin trihydrate stock to solubilize, otherwise it will not fully dissolve.[6][8]

Vortex the solution until the Ampicillin Trihydrate is completely dissolved.

Adjust the final volume to 50 mL with sterile dH₂O.[7]

Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile 50 mL

conical tube.[7][9]

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile

microcentrifuge tubes.

Label the aliquots clearly with the name, concentration, and date of preparation.

Store the aliquots at -20°C.[5][7]

Addition of Ampicillin to Cell Culture Media
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This protocol outlines the steps for diluting the ampicillin stock solution into the cell culture

medium to achieve the desired working concentration.

Materials:

Prepared sterile Ampicillin Trihydrate stock solution (100 mg/mL)

Sterile cell culture medium

Sterile serological pipettes and pipette aid or micropipettes and sterile tips

Procedure:

Thaw an aliquot of the 100 mg/mL ampicillin stock solution at room temperature or in a 37°C

water bath.

Determine the required volume of the stock solution to add to your cell culture medium to

achieve the desired final concentration (typically 20-100 µg/mL). Use the following formula:

Volume of stock (mL) = (Desired final concentration (µg/mL) × Final volume of media (mL))

/ Stock concentration (µg/mL)

Example for a 100 µg/mL final concentration in 500 mL of media:

Volume of stock (mL) = (100 µg/mL × 500 mL) / 100,000 µg/mL = 0.5 mL

Aseptically add the calculated volume of the ampicillin stock solution to the cell culture

medium.

Mix the medium thoroughly by swirling the bottle or gently pipetting up and down.

The supplemented medium is now ready for use. Store the medium at 2-8°C and protect it

from light.[11]

Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing the ampicillin stock solution and

adding it to the cell culture medium.
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Figure 2. Workflow for preparing and using Ampicillin in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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